Cas no 38877-21-3 (5-hydroxy-6-methyl-2,3-dihydro-4H-pyran-4-one)
5-hydroxy-6-methyl-2,3-dihydro-4H-pyran-4-one Chemical and Physical Properties
Names and Identifiers
-
- 5-hydroxy-6-methyl-2,3-dihydro-4H-pyran-4-one
- 4H-pyran-4-one, 2,3-dihydro-5-hydroxy-6-methyl-
- 5-hydroxy-6-methyl-2,3-dihydropyran-4-one
- dihydromaltol
- 5-Hydroxy-6-methyl-3,4-dihydro-2H-pyran-4-one
- EN300-367037
- 2,3-dihydro-5-hydroxy-6-methyl-4h-pyran-4-one
- F77484
- 38877-21-3
- 5,6-Dihydro-3-hydroxy-2-methyl-4H-pyran-4-one
- 2,3-Dihydro-5-hydroxy-6-methyl-4(H)-pyran-4-one
- YTKBKDDTNVNZLX-UHFFFAOYSA-N
- 2,3-Dihydromaltol
- 2126179-14-2
- 2H-Pyran-3,4-dione, dihydro-2-methyl-
- UNII-L0FID5VWF6
- SCHEMBL3813709
- L0FID5VWF6
- DTXSID70423909
-
- Inchi: 1S/C6H8O3/c1-4-6(8)5(7)2-3-9-4/h8H,2-3H2,1H3
- InChI Key: YTKBKDDTNVNZLX-UHFFFAOYSA-N
- SMILES: O1C(C)=C(C(CC1)=O)O
Computed Properties
- Exact Mass: 128.04734
- Monoisotopic Mass: 128.047344113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
5-hydroxy-6-methyl-2,3-dihydro-4H-pyran-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-367037-0.05g |
5-hydroxy-6-methyl-3,4-dihydro-2H-pyran-4-one |
38877-21-3 | 90.0% | 0.05g |
$524.0 | 2025-03-18 | |
| Enamine | EN300-367037-0.1g |
5-hydroxy-6-methyl-3,4-dihydro-2H-pyran-4-one |
38877-21-3 | 90.0% | 0.1g |
$684.0 | 2025-03-18 | |
| Enamine | EN300-367037-0.25g |
5-hydroxy-6-methyl-3,4-dihydro-2H-pyran-4-one |
38877-21-3 | 90.0% | 0.25g |
$977.0 | 2025-03-18 | |
| Enamine | EN300-367037-0.5g |
5-hydroxy-6-methyl-3,4-dihydro-2H-pyran-4-one |
38877-21-3 | 90.0% | 0.5g |
$1539.0 | 2025-03-18 | |
| Enamine | EN300-367037-1.0g |
5-hydroxy-6-methyl-3,4-dihydro-2H-pyran-4-one |
38877-21-3 | 90.0% | 1.0g |
$1971.0 | 2025-03-18 | |
| Enamine | EN300-367037-2.5g |
5-hydroxy-6-methyl-3,4-dihydro-2H-pyran-4-one |
38877-21-3 | 90.0% | 2.5g |
$3865.0 | 2025-03-18 | |
| Enamine | EN300-367037-5.0g |
5-hydroxy-6-methyl-3,4-dihydro-2H-pyran-4-one |
38877-21-3 | 90.0% | 5.0g |
$5719.0 | 2025-03-18 | |
| Enamine | EN300-367037-10.0g |
5-hydroxy-6-methyl-3,4-dihydro-2H-pyran-4-one |
38877-21-3 | 90.0% | 10.0g |
$8480.0 | 2025-03-18 | |
| A2B Chem LLC | AW31143-50mg |
5-hydroxy-6-methyl-3,4-dihydro-2H-pyran-4-one |
38877-21-3 | 90% | 50mg |
$817.00 | 2024-04-20 | |
| A2B Chem LLC | AW31143-100mg |
5-hydroxy-6-methyl-3,4-dihydro-2H-pyran-4-one |
38877-21-3 | 90% | 100mg |
$1005.00 | 2024-04-20 |
5-hydroxy-6-methyl-2,3-dihydro-4H-pyran-4-one Related Literature
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
Additional information on 5-hydroxy-6-methyl-2,3-dihydro-4H-pyran-4-one
Introduction to 5-hydroxy-6-methyl-2,3-dihydro-4H-pyran-4-one (CAS No. 38877-21-3)
5-hydroxy-6-methyl-2,3-dihydro-4H-pyran-4-one, identified by its Chemical Abstracts Service (CAS) number 38877-21-3, is a significant compound in the field of organic chemistry and pharmaceutical research. This heterocyclic lactone exhibits a unique structural framework that has garnered attention for its potential applications in drug development and synthetic chemistry. The compound belongs to the pyranone class, characterized by a six-membered oxygen-containing ring fused with a cyclohexane moiety, which contributes to its diverse chemical reactivity and biological activity.
The structural motif of 5-hydroxy-6-methyl-2,3-dihydro-4H-pyran-4-one includes both hydroxyl and methyl substituents, which are key functional groups that influence its interactions with biological targets. The presence of the hydroxyl group at the 5-position enhances its solubility in polar solvents and allows for hydrogen bonding interactions, while the methyl group at the 6-position introduces steric hindrance and modulates electronic properties. These features make it a versatile scaffold for medicinal chemists seeking to design novel bioactive molecules.
Recent advancements in computational chemistry and molecular modeling have highlighted the importance of 5-hydroxy-6-methyl-2,3-dihydro-4H-pyran-4-one as a privileged structure in drug discovery. Studies suggest that derivatives of this compound exhibit promising pharmacological properties, including anti-inflammatory, antioxidant, and antimicrobial activities. The pyranone core is particularly noted for its ability to mimic natural products and bioactive peptides, making it an attractive candidate for structure-based drug design.
In the realm of synthetic chemistry, 5-hydroxy-6-methyl-2,3-dihydro-4H-pyran-4-one serves as a valuable intermediate in the preparation of more complex molecules. Its regioselective functionalization allows chemists to introduce diverse substituents at strategic positions, enabling the synthesis of libraries of compounds for high-throughput screening. The compound's stability under various reaction conditions further enhances its utility in multi-step synthetic routes.
Current research is exploring the biological significance of 5-hydroxy-6-methyl-2,3-dihydro-4H-pyran-4-one by investigating its interactions with enzymes and receptors. Preliminary findings indicate that certain derivatives may inhibit key enzymes involved in metabolic pathways relevant to human health. For instance, modifications at the 2-position and 3-position of the pyranone ring have been shown to modulate the activity of cytochrome P450 enzymes, which play crucial roles in drug metabolism.
The pharmaceutical industry has taken note of these discoveries, leading to increased interest in 5-hydroxy-6-methyl-2,3-dihydro-4H-pyran-4-one as a starting point for developing novel therapeutics. Collaborative efforts between academia and industry are now focused on optimizing synthetic routes and evaluating pharmacokinetic properties to bring potential new drugs to market. The compound's structural versatility ensures that it remains at the forefront of medicinal chemistry innovation.
Moreover, the environmental impact of synthesizing 5-hydroxy-6-methyl-2,3-dihydro-4H-pyran-4-one has been a topic of interest. Green chemistry principles have been applied to develop more sustainable methods for its production, emphasizing atom economy and minimal waste generation. These efforts align with global trends toward eco-friendly pharmaceutical manufacturing processes.
Future directions in research on 5-hydroxy-6-methyl-2,3-dihydro-4H-pyran-4-one include exploring its role in natural product biosynthesis and developing biocatalytic methods for its production. Advances in enzymology have enabled the use of engineered microorganisms to synthesize complex heterocycles like this one efficiently and sustainably. Such biotechnological approaches could revolutionize how we produce valuable chemical entities for medicine.
In conclusion,5-hydroxy-6-methyl -2 ,3 -dih ydro - 4 H -py ra n - 4 -o ne ( CAS No . 38877 -21 -3) represents a fascinating compound with broad applications in pharmaceuticals , synthetic chemistry , and environmental science . Its unique structural features , coupled with emerging research findings , position it as a key molecule for future discoveries . As scientists continue to unravel its potential , this heterocyclic lactone is poised to make significant contributions to science and medicine.
38877-21-3 (5-hydroxy-6-methyl-2,3-dihydro-4H-pyran-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)